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Compound of Interest

Compound Name: 4-Vinylaniline

Cat. No. B072439

Technical Guide: 4-Vinylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-vinylaniline, a versatile bifunctional
organic compound. It serves as a crucial building block in polymer chemistry and materials
science. This document outlines its fundamental properties, detailed experimental protocols for
its synthesis and polymerization, and a visualization of a key experimental workflow.

Core Properties of 4-Vinylaniline

4-Vinylaniline, also known as 4-aminostyrene, is characterized by the presence of both a
reactive vinyl group and an amino group attached to a benzene ring. This unique structure
allows it to participate in a variety of chemical reactions, making it a valuable monomer in the
synthesis of functional polymers.

Quantitative Data Summary

The key quantitative properties of 4-vinylaniline are summarized in the table below for easy
reference.
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Property Value Reference
CAS Number 1520-21-4 [1112][3]
Molecular Weight 119.16 g/mol [1112][31[4]
Molecular Formula CsHoN [11[2]
Density 1.017 g/mL at 25 °C [1]

Boiling Point 213-214 °C [1]

Melting Point 23 °C [1]
Refractive Index n20/D 1.626 [1]

Experimental Protocols

This section details methodologies for the synthesis of 4-vinylaniline and its subsequent

polymerization, providing a foundation for laboratory application.

Synthesis of 4-Vinylaniline via Dehydration

A common laboratory-scale synthesis of 4-vinylaniline involves the dehydration of p-

aminophenylethanol.[3]
Materials:

¢ p-Aminophenylethanol

o Potassium hydroxide (KOH)
e Ether

» Dry ice-acetone bath

¢ Nitrogen gas supply

Procedure:
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e Combine 9.2 g of p-aminophenylethanol with 8.8 g of potassium hydroxide in a flask suitable
for heating under reduced pressure.

o Heat the mixture using a Bunsen burner flame under a nitrogen atmosphere at
approximately 6 mm pressure.

o Collect the product by cooling the receiving flask with a dry ice-acetone bath.
o Extract the collected distillate with ether.
o Dry the ether extract over potassium hydroxide and then filter.

o Evaporate the ether to yield 4-vinylaniline. The product can be characterized by IR and
NMR spectroscopy.

Free-Radical Polymerization of 4-Vinylaniline

4-Vinylaniline can be polymerized through various methods, including radical, cationic, and
oxidative polymerization, to form poly(4-vinylaniline) (P4VA).[4] The following is a
representative protocol for free-radical polymerization, adapted from general methods for
styrenic monomers.

Materials:

4-Vinylaniline (monomer), purified

Azobisisobutyronitrile (AIBN) (initiator)

Anhydrous toluene (solvent)

Methanol (for precipitation)

Schlenk flask and line for inert atmosphere operations
Procedure:

e In a dried Schlenk flask under an inert nitrogen or argon atmosphere, dissolve a known
guantity of 4-vinylaniline in anhydrous toluene.
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 In a separate vial, dissolve the AIBN initiator in a small amount of toluene (a typical molar
ratio of monomer to initiator is 100:1).

e Add the initiator solution to the monomer solution in the Schlenk flask.
e Place the flask in a preheated oil bath at 70°C and stir the reaction mixture for 24 hours.

 After the reaction period, cool the mixture to room temperature. The solution will likely be
viscous.

» Precipitate the polymer by slowly adding the reaction mixture to a beaker containing
vigorously stirring methanol.

« Filter the precipitated white polymer using suction filtration.
e Wash the polymer with fresh methanol to remove any unreacted monomer and initiator.
e Dry the polymer in a vacuum oven at 50°C until a constant weight is achieved.

o Characterize the resulting poly(4-vinylaniline) using techniques such as Gel Permeation
Chromatography (GPC) to determine molecular weight and polydispersity, and NMR for
structural confirmation.

Visualized Experimental Workflow

The following diagram illustrates the key stages in the free-radical polymerization of 4-
vinylaniline, from reaction setup to polymer recovery.
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Caption: Workflow for the free-radical polymerization of 4-vinylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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